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Compound of Interest

Compound Name: N-Methylsuccinimide

Cat. No.: B105667 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides immediate, essential safety and logistical

information for N-Methylsuccinimide, including operational and disposal plans.

Chemical Identifier:

Name: N-Methylsuccinimide

Synonyms: 1-Methyl-2,5-pyrrolidinedione

CAS Number: 1121-07-9

Hazard Identification and Classification
N-Methylsuccinimide is classified as a hazardous chemical and requires careful handling to

avoid exposure.[1] The primary hazards are summarized in the table below.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity —

Single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is mandatory when

handling N-Methylsuccinimide.

PPE Type Specification Purpose

Hand Protection
Nitrile rubber gloves. Inspect

gloves prior to use.

To prevent skin contact and

irritation.[3]

Eye Protection

Goggles or safety glasses with

side-shields conforming to

EN166.

To protect eyes from dust

particles and splashes.[3][4]

Skin and Body Protection Long-sleeved laboratory coat. To prevent skin exposure.[3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 136

approved respirator if dust is

generated and ventilation is

inadequate. A dust mask of

type N95 (US) is

recommended in such cases.

To prevent inhalation of dust

and subsequent respiratory

irritation.
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Adherence to the following step-by-step procedures is crucial for the safe handling of N-
Methylsuccinimide.

1. Engineering Controls:

Work in a well-ventilated area.[1][4]

Use a fume hood if there is a risk of dust formation or if handling large quantities.

2. Pre-Handling Checklist:

Ensure all required PPE is available and in good condition.

Locate the nearest safety shower and eyewash station.

Have the Safety Data Sheet (SDS) readily accessible.

3. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[1][3]

Avoid breathing dust.[1][4]

Weigh and handle the solid material in a way that minimizes dust generation.

Wash hands thoroughly after handling.[1]

4. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][4]

The logical workflow for handling N-Methylsuccinimide is illustrated in the diagram below.
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Caption: Workflow for Safe Handling of N-Methylsuccinimide.
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First-Aid Measures
In case of exposure, follow these immediate first-aid procedures.

Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1][3]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[1][3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1][3]

Accidental Release and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[3][4]

Containment and Clean-up: Sweep up and shovel into suitable, closed containers for

disposal.[1][3][4] Do not let the product enter drains.[4]

Disposal Plan:

Dispose of contents/container to an approved waste disposal plant.[1]
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Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.

For small quantities, it may be possible to dissolve the chemical in water and run to waste,

diluting with large quantities of water. However, always consult with your institution's

environmental health and safety department for specific guidance.[5]

Contaminated packaging should be disposed of as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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